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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B15556988

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ATTO 465 maleimide, a fluorescent probe

with exceptional characteristics for high-sensitivity applications, including single-molecule

detection. Its rigid structure minimizes cis-trans isomerization, leading to remarkable

fluorescence intensity and spectral stability upon conjugation.[1] This document details its

photophysical properties, provides protocols for protein labeling and single-molecule

fluorescence resonance energy transfer (smFRET) experiments, and illustrates key

experimental workflows.

Core Properties of ATTO 465
ATTO 465 is a fluorescent label derived from acriflavine, exhibiting strong absorption, high

fluorescence quantum yield, and notable thermal and photostability.[2] Its maleimide derivative

is specifically designed for covalent labeling of molecules containing thiol groups, such as

cysteine residues in proteins.
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The spectral properties of ATTO 465 make it an excellent donor in Förster Resonance Energy

Transfer (FRET) studies. A summary of its key quantitative data is presented below.

Property Value Reference

Absorption Maximum (λabs) 453 nm [3]

Emission Maximum (λfl) 506 nm [3]

Molar Extinction Coefficient

(εmax)
7.5 x 104 M-1cm-1 [3]

Fluorescence Quantum Yield

(ηfl)
75% [3]

Fluorescence Lifetime (τfl) 5.0 ns [3]

Stokes Shift 53 nm [3][4]

Note: The photophysical properties are for the carboxy derivative in aqueous solution.

Experimental Protocols
Protein Labeling with ATTO 465 Maleimide
This protocol outlines the steps for labeling a protein with ATTO 465 maleimide.

Materials:

Protein of interest with accessible cysteine residue(s)

ATTO 465 maleimide

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.0-7.5

Reducing agent (e.g., Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP))

Quenching reagent (e.g., L-cysteine or β-mercaptoethanol)

Purification column (e.g., Sephadex G-25)
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Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.

If the protein contains disulfide bonds that need to be reduced to expose the cysteine thiol

groups, add a 10-fold molar excess of a reducing agent like TCEP. If DTT is used, it must

be removed by dialysis before adding the dye, as it also contains a thiol group.

Dye Preparation:

Immediately before use, prepare a stock solution of ATTO 465 maleimide in anhydrous

DMF or DMSO at a concentration of 1-10 mM.

Labeling Reaction:

Add a 10- to 20-fold molar excess of the ATTO 465 maleimide stock solution to the

protein solution.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Quenching:

Add a quenching reagent in excess (e.g., 10-fold molar excess over the dye) to react with

any unreacted maleimide.

Purification:

Separate the labeled protein from the unreacted dye and quenching reagent using a size-

exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with a suitable

storage buffer.
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Single-Molecule FRET (smFRET) with ATTO 465 as a
Donor
This protocol describes a typical smFRET experiment using ATTO 465 as the donor and ATTO

542 as a suitable acceptor.

Materials:

Protein or biomolecule of interest labeled with both ATTO 465 maleimide (donor) and an

acceptor maleimide dye (e.g., ATTO 542).

Microscope coverslips and slides.

Immobilization reagents (e.g., biotin-PEG and streptavidin for surface passivation and

immobilization).

Imaging buffer (e.g., PBS with an oxygen scavenging system like protocatechuic

acid/protocatechuate-3,4-dioxygenase (PCA/PCD) and a triplet-state quencher like trolox).

Procedure:

Surface Preparation:

Clean microscope slides and coverslips thoroughly.

Passivate the surface of the coverslip to prevent non-specific binding of the labeled

molecules. This is often achieved by creating a polyethylene glycol (PEG) layer, which can

be functionalized with biotin.

Sample Immobilization:

Incubate the biotin-PEGylated surface with streptavidin.

Introduce the biotinylated and dual-labeled biomolecules at a very low concentration (pM

to nM range) to ensure that individual molecules are well-separated.

Microscopy Setup:
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Use a total internal reflection fluorescence (TIRF) microscope or a confocal microscope

equipped for single-molecule detection.

The excitation laser should be set to efficiently excite the donor dye (ATTO 465), typically

around 450 nm.

The emitted fluorescence is split into two channels using a dichroic mirror, one for the

donor emission (around 506 nm) and one for the acceptor emission (around 562 nm for

ATTO 542).

Use highly sensitive detectors, such as electron-multiplying charge-coupled device

(EMCCD) cameras or single-photon avalanche diodes (SPADs).

Data Acquisition:

Acquire time-series of fluorescence images or intensity traces from individual molecules.

Record both the donor and acceptor fluorescence intensities over time.

Data Analysis:

Calculate the FRET efficiency (E) for each single molecule using the formula: E = IA / (IA +

γID), where IA and ID are the acceptor and donor intensities, and γ is a correction factor

for the differences in quantum yields and detection efficiencies of the two dyes.

Analyze the FRET efficiency distributions and time traces to understand the

conformational dynamics of the biomolecule.

Visualizations
Experimental Workflow for Protein Labeling
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Protein Labeling Workflow
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Caption: Workflow for labeling proteins with ATTO 465 maleimide.

Principle of Single-Molecule FRET
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Single-Molecule FRET Principle
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Caption: Schematic of high and low FRET states in a single-molecule experiment.

Single-Molecule Detection Experimental Setup
(Confocal)
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Confocal Microscopy for smFRET
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Caption: A simplified diagram of a confocal microscopy setup for smFRET detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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